Cas no 950648-95-0 (2-(Pyrrolidin-3-yloxy)pyrimidine)

• Product Name: 2-(Pyrrolidin-3-yloxy)pyrimidine
• CAS No: 950648-95-0
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 1083829
• PubChem ID: 62347533
• Update Time: 2025-07-02

2-(Pyrrolidin-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-yloxy)pyrimidine
• 2-pyrrolidin-3-yloxypyrimidine
• QHTVYWFXDYYUAP-UHFFFAOYSA-N
• AKOS011632551
• 3-(Pyrimidin-2-yloxy)-pyrrolidine
• EN300-1223810
• SB56079
• SCHEMBL4102786
• 2-[(Pyrrolidin-3-yl)oxy]pyrimidine
• 950648-95-0
• DTXSID20734375
• F2147-1474
• DB-346345
• G90494

• Inchi： 1S/C8H11N3O/c1-3-10-8(11-4-1)12-7-2-5-9-6-7/h1,3-4,7,9H,2,5-6H2
• InChI Key： QHTVYWFXDYYUAP-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CNCC1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Pyrrolidin-3-yloxy)pyrimidine

Comprehensive Overview of 2-(Pyrrolidin-3-yloxy)pyrimidine (CAS No. 950648-95-0): Properties, Applications, and Research Insights

2-(Pyrrolidin-3-yloxy)pyrimidine (CAS No. 950648-95-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyrimidine ring with a pyrrolidine moiety through an ether linkage, creating a versatile scaffold for drug discovery. Its unique structure enables interactions with biological targets, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapies.

The compound's physicochemical properties, including its logP value and hydrogen bond acceptor/donor count, contribute to its favorable pharmacokinetic profile. Recent studies highlight its role in optimizing blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development. With the growing demand for neurotherapeutics and cognitive enhancers, 2-(Pyrrolidin-3-yloxy)pyrimidine has emerged as a key building block in addressing neurodegenerative conditions like Alzheimer's disease—a topic frequently searched in academic and medical communities.

In synthetic chemistry, this compound exemplifies the molecular hybridization strategy, where two pharmacophores are combined to enhance biological activity. Its pyrrolidine oxygen linker provides conformational flexibility, enabling optimal binding to enzyme active sites. This characteristic resonates with the pharmaceutical industry's focus on fragment-based drug design, a trending approach in small-molecule discovery. Laboratories often inquire about its scalable synthesis routes and chiral resolution methods, reflecting practical challenges in process chemistry.

Beyond pharmaceuticals, 2-(Pyrrolidin-3-yloxy)pyrimidine shows promise in agrochemical innovation. Its structural motifs appear in novel plant growth regulators and pesticide formulations, addressing global concerns about sustainable agriculture. The compound's potential to modulate plant hormone pathways aligns with searches for "eco-friendly crop protection" and "precision farming solutions." Analytical techniques like LC-MS and NMR spectroscopy are crucial for characterizing its purity and stability, topics frequently explored in quality control forums.

From a commercial perspective, the compound's patent landscape reveals applications in oncological therapeutics and metabolic disorder treatments. Its derivatives are being investigated for diabetes management—a subject with high search volume due to rising global prevalence. The structure-activity relationship (SAR) studies of this scaffold provide valuable insights for medicinal chemists designing next-generation small-molecule drugs with improved selectivity.

Environmental and ADMETox profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicology) of 2-(Pyrrolidin-3-yloxy)pyrimidine derivatives remains an active research area, particularly regarding cytochrome P450 interactions. These studies address frequently asked questions about drug safety and personalized medicine compatibility. The compound's metabolic stability data is crucial for predicting in vivo behavior, a key consideration in preclinical development stages.

In material science, the pyrimidine-pyrrolidine hybrid structure exhibits interesting coordination chemistry with transition metals, relevant to catalysis applications. This interdisciplinary potential makes it a subject of interest in searches combining "organic synthesis" with "nanomaterial design." Recent publications also explore its use in designing fluorescent probes for cellular imaging, tapping into the booming diagnostics market.

The global market for fine chemicals like 2-(Pyrrolidin-3-yloxy)pyrimidine is expanding, driven by demand from contract research organizations (CROs) and biotech startups. Suppliers often field queries about custom synthesis options and GMP-grade availability, reflecting industry needs for reliable sourcing. Proper storage conditions (typically anhydrous environments at controlled temperatures) and handling protocols are frequently discussed in technical datasheets to ensure compound integrity.

Emerging computational approaches, including molecular docking and QSAR modeling, utilize this compound's structure to predict novel bioactivities. These methods align with the pharmaceutical industry's shift toward AI-driven drug discovery—a hot topic in both academic and commercial spheres. Researchers increasingly combine cheminformatics tools with experimental validation when working with such privileged scaffolds.

As regulatory agencies emphasize green chemistry principles, synthetic routes for 2-(Pyrrolidin-3-yloxy)pyrimidine that minimize hazardous byproducts gain prominence. This trend responds to searches about "sustainable synthetic methodologies" and "benign solvent alternatives." The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to chemical biology, making it a persistent subject in research literature and patent filings worldwide.